1-(6-fluoroquinolin-2-yl)methanamine dihydrochloride
Overview
Description
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride is a synthetic compound with a variety of applications in scientific research. It is an organofluorine compound, which is used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. In the medical field, it is used as an antifungal agent to treat fungal infections. In addition, it is used as an intermediate in the synthesis of other compounds, such as amino acids and nucleosides. In the laboratory, it is used as a reagent for the synthesis of other compounds and for the analysis of various compounds.
Scientific Research Applications
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride is used as an intermediate in the synthesis of various compounds, such as amino acids and nucleosides. It is also used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. In the medical field, it is used as an antifungal agent to treat fungal infections. In addition, it is used as a reagent for the analysis of various compounds.
Mechanism of Action
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride is an antifungal agent that binds to the fungal cell membrane, disrupting its normal function. This disruption leads to an increase in membrane permeability, which allows the antifungal agent to enter the cell and cause damage to the cellular components. The antifungal agent also inhibits the synthesis of ergosterol, an essential component of the fungal cell membrane. This inhibition leads to a decrease in membrane integrity, which results in cell death.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It binds to the fungal cell membrane, disrupting its normal function. This disruption leads to an increase in membrane permeability, which allows the antifungal agent to enter the cell and cause damage to the cellular components. In addition, it inhibits the synthesis of ergosterol, an essential component of the fungal cell membrane. This inhibition leads to a decrease in membrane integrity, which results in cell death.
Advantages and Limitations for Lab Experiments
The use of 1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride in laboratory experiments offers a number of advantages, such as its low cost, ease of synthesis, and ability to target specific fungal species. However, there are also some limitations associated with its use, such as its potential toxicity and the fact that it is not effective against all fungal species.
Future Directions
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride has a wide range of potential applications in the medical, agrochemical, and specialty chemical fields. In the future, it could be used in the development of novel antifungal agents, as well as in the synthesis of new compounds for the treatment of various diseases. In addition, it could be used in the synthesis of new agrochemicals and specialty chemicals. Furthermore, it could be used in the development of new analytical methods for the analysis of various compounds. Finally, it could be used in the development of new catalysts for the synthesis of various compounds.
Synthesis Methods
1-(6-Fluoroquinolin-2-yl)methanamine dihydrochloride is synthesized by a process known as the Stille coupling reaction. In this reaction, an organotrifluoroborate reagent is reacted with an organohalide in the presence of a palladium catalyst to form a carbon-carbon bond. The reaction is typically performed under an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The reaction is typically carried out in a solvent, such as dichloromethane or toluene, at a temperature of 0-30 °C. After the reaction is complete, the product is purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(6-fluoroquinolin-2-yl)methanamine dihydrochloride involves the reaction of 6-fluoro-2-aminobenzonitrile with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "6-fluoro-2-aminobenzonitrile", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 6-fluoro-2-aminobenzonitrile in formaldehyde and hydrochloric acid.", "Step 2: Heat the mixture to reflux for 2 hours.", "Step 3: Cool the mixture and add sodium borohydride slowly with stirring.", "Step 4: Stir the mixture for 2 hours at room temperature.", "Step 5: Add water to the mixture and adjust the pH to 7 with hydrochloric acid.", "Step 6: Extract the product with ethyl acetate.", "Step 7: Dry the organic layer with anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to yield the desired product as a dihydrochloride salt." ] } | |
CAS RN |
2768326-83-4 |
Molecular Formula |
C10H11Cl2FN2 |
Molecular Weight |
249.1 |
Purity |
95 |
Origin of Product |
United States |
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